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Compound of Interest

Compound Name:

Sodium 3,5-

bis(methoxycarbonyl)benzenesulf

onate

Cat. No.: B146860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate, also known as sodium dimethyl 5-

sulfoisophthalate, is a chemical compound with increasing relevance in various industrial and

research applications. An in-depth understanding of its solubility in common laboratory solvents

is crucial for its effective use in synthesis, formulation, and purification processes, particularly

within the pharmaceutical and materials science sectors. This technical guide provides a

consolidated overview of the available solubility data for Sodium 3,5-
bis(methoxycarbonyl)benzenesulfonate and offers a standardized experimental protocol for

its determination.
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Property Value Source

IUPAC Name

sodium 3,5-

bis(methoxycarbonyl)benzenes

ulfonate

[PubChem][1]

Synonyms

Sodium dimethyl 5-

sulfoisophthalate, Dimethyl 5-

sulfoisophthalate sodium salt

[PubChem][1]

CAS Number 3965-55-7 [ChemScene][2]

Molecular Formula C₁₀H₉NaO₇S [ChemScene][2]

Molecular Weight 296.23 g/mol [ChemScene][2]

Solubility Data
Quantitative solubility data for Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate in a wide

range of common organic solvents is not extensively reported in publicly available literature.

The following table summarizes the available quantitative and qualitative data.
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Solvent
Temperature
(°C)

Solubility Data Type Reference

Water 20
31 g/L (for

hydrate)
Quantitative

(Reference

needed)

Water Not Specified Soluble Qualitative
(Reference

needed)

Methanol Not Specified Slightly Soluble Qualitative
(Reference

needed)

Ethanol Not Specified
Data not

available
- -

Acetone Not Specified
Data not

available
- -

Dichloromethane Not Specified
Data not

available
- -

Ethyl Acetate Not Specified
Data not

available
- -

Diethyl Ether Not Specified
Data not

available
- -

Toluene Not Specified
Data not

available
- -

Hexane Not Specified
Data not

available
- -

A research article titled "Solubility of Sodium Dimethyl Isophthalate-5-sulfonate in Water and in

Water + Methanol Containing Sodium Sulfate" suggests the availability of detailed quantitative

data, however, the full text was not accessible at the time of this guide's compilation.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a solid compound like

Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate in various solvents, adapted from
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standard laboratory procedures.[3][4][5]

4.1. Materials

Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate (analytical grade)

Selected solvents (HPLC grade or equivalent)

Analytical balance (± 0.1 mg)

Vials with screw caps

Constant temperature shaker or incubator

Centrifuge

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., HPLC-UV, UV-Vis spectrophotometer)

4.2. Procedure: Shake-Flask Method

Preparation: Add an excess amount of Sodium 3,5-
bis(methoxycarbonyl)benzenesulfonate to a series of vials, each containing a known

volume of a different solvent. The excess solid is crucial to ensure that a saturated solution is

formed.

Equilibration: Tightly cap the vials and place them in a constant temperature shaker or

incubator set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient

period (typically 24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature for at least 2 hours to allow the excess solid to settle. If necessary, centrifuge

the vials at the same temperature to facilitate the separation of the solid and liquid phases.

Sample Dilution: Carefully withdraw a known volume of the clear supernatant and dilute it

with a suitable solvent to a concentration within the calibrated range of the analytical

instrument.
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Quantification: Analyze the diluted samples using a pre-calibrated analytical method (e.g.,

HPLC-UV) to determine the concentration of the dissolved solute.

Calculation: Calculate the solubility in the desired units (e.g., g/L, mol/L) based on the

measured concentration and the dilution factor.

Logical Workflow for Solubility Assessment in Drug
Development
In the context of drug development, a systematic approach to solubility assessment is critical.

The following diagram illustrates a logical workflow for characterizing the solubility of a new

chemical entity (NCE) like Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate.
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Start: New Chemical Entity (NCE)

Determine Aqueous Solubility (pH 7.4)

Solubility > 250 µg/mL? Solubility in Organic Solvents (for API processing)

Proceed with Standard Formulation

Yes

Investigate pH-Dependent Solubility

No

End: Formulation Strategy Defined

Determine Solubility in Biorelevant Media (FaSSIF, FeSSIF)

Amorphous Solid Dispersion/Formulation Enhancement Strategies

Select Solvents for Crystallization/Purification

Click to download full resolution via product page

Caption: Logical workflow for solubility assessment of a new chemical entity in drug

development.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b146860?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While there is a notable lack of comprehensive, publicly available quantitative data on the

solubility of Sodium 3,5-bis(methoxycarbonyl)benzenesulfonate in a wide array of common

organic solvents, this guide provides the currently accessible information and a robust

experimental protocol for its determination. The provided logical workflow for solubility

assessment highlights the critical role of such data in a drug development context. Further

research is encouraged to expand the solubility profile of this compound, which will

undoubtedly be of significant value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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